2-(2,6-Dichloropyridine-3-sulfonamido)-5-methoxy-4-(2-methoxyethoxy)benzoic acid

• IUPAC Name: 2-[(2,6-dichloropyridin-3-yl)sulfonylamino]-5-methoxy-4-(2-methoxyethoxy)benzoic acid
• InChI: InChI=1S/C16H16Cl2N2O7S/c1-25-5-6-27-12-8-10(9(16(21)22)7-11(12)26-2)20-28(23,24)13-3-4-14(17)19-15(13)18/h3-4,7-8,20H,5-6H2,1-2H3,(H,21,22)
• InChI Key: FKRQECVCNQFZLQ-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=C(C=C(C(=C1)NS(=O)(=O)C2=C(N=C(C=C2)Cl)Cl)C(=O)O)OC
• Molecular Formula: C16H16Cl2N2O7S
• Molecular Weight: 451.3 g/mol

Description

2-(2,6-Dichloropyridine-3-sulfonamido)-5-methoxy-4-(2-methoxyethoxy)benzoic acid, also known as DIDS, is a chemical compound that has been widely used in scientific research. DIDS is a sulfonamide derivative and is commonly used as an inhibitor of chloride channels and anion exchangers.

Mechanism of Action

2-(2,6-Dichloropyridine-3-sulfonamido)-5-methoxy-4-(2-methoxyethoxy)benzoic acid works by binding to the extracellular surface of chloride channels and anion exchangers, thereby blocking the movement of chloride ions and other anions across the cell membrane. 2-(2,6-Dichloropyridine-3-sulfonamido)-5-methoxy-4-(2-methoxyethoxy)benzoic acid has been shown to be a non-specific inhibitor of chloride channels and anion exchangers, and its mechanism of action is not fully understood.
Biochemical and Physiological Effects:
2-(2,6-Dichloropyridine-3-sulfonamido)-5-methoxy-4-(2-methoxyethoxy)benzoic acid has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of chloride channels and anion exchangers, which can lead to changes in membrane potential and ion transport across the cell membrane. 2-(2,6-Dichloropyridine-3-sulfonamido)-5-methoxy-4-(2-methoxyethoxy)benzoic acid has also been shown to inhibit the activity of carbonic anhydrase, an enzyme involved in the regulation of pH in the body.

Advantages and Limitations for Lab Experiments

2-(2,6-Dichloropyridine-3-sulfonamido)-5-methoxy-4-(2-methoxyethoxy)benzoic acid has several advantages as an inhibitor of chloride channels and anion exchangers. It is a potent and specific inhibitor of these channels, making it useful for studying their role in various physiological processes. However, 2-(2,6-Dichloropyridine-3-sulfonamido)-5-methoxy-4-(2-methoxyethoxy)benzoic acid has some limitations as well. It is a non-specific inhibitor, which means that it can inhibit other ion channels and transporters in addition to chloride channels and anion exchangers. This can lead to off-target effects and make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 2-(2,6-Dichloropyridine-3-sulfonamido)-5-methoxy-4-(2-methoxyethoxy)benzoic acid. One area of research is to better understand the mechanism of action of 2-(2,6-Dichloropyridine-3-sulfonamido)-5-methoxy-4-(2-methoxyethoxy)benzoic acid and its effects on chloride channels and anion exchangers. Another area of research is to develop more specific inhibitors of these channels and transporters that do not have the off-target effects of 2-(2,6-Dichloropyridine-3-sulfonamido)-5-methoxy-4-(2-methoxyethoxy)benzoic acid. Finally, 2-(2,6-Dichloropyridine-3-sulfonamido)-5-methoxy-4-(2-methoxyethoxy)benzoic acid could be used in the development of new therapeutic agents for the treatment of diseases that involve dysregulation of chloride channels and anion exchangers, such as cystic fibrosis and epilepsy.

Synthesis Methods

The synthesis of 2-(2,6-Dichloropyridine-3-sulfonamido)-5-methoxy-4-(2-methoxyethoxy)benzoic acid involves the reaction of 2,6-dichloropyridine-3-sulfonyl chloride with 5-methoxy-2-nitrobenzoic acid in the presence of a base. The resulting product is then reduced to the corresponding amine, which is then reacted with 2-methoxyethylamine to produce 2-(2,6-Dichloropyridine-3-sulfonamido)-5-methoxy-4-(2-methoxyethoxy)benzoic acid.

Scientific Research Applications

2-(2,6-Dichloropyridine-3-sulfonamido)-5-methoxy-4-(2-methoxyethoxy)benzoic acid has been widely used in scientific research as an inhibitor of chloride channels and anion exchangers. It has been used to study the role of chloride channels in various physiological processes, including neuronal excitability, muscle contraction, and ion transport across epithelial cells. 2-(2,6-Dichloropyridine-3-sulfonamido)-5-methoxy-4-(2-methoxyethoxy)benzoic acid has also been used in the study of the anion exchanger in red blood cells and its role in regulating pH.